Methyl (2S,4S)-4-(2,3-dimethylphenoxy)-2-pyrrolidinecarboxylate hydrochloride

• IUPAC Name: methyl (2S,4S)-4-(2,3-dimethylphenoxy)pyrrolidine-2-carboxylate;hydrochloride
• InChI: InChI=1S/C14H19NO3.ClH/c1-9-5-4-6-13(10(9)2)18-11-7-12(15-8-11)14(16)17-3;/h4-6,11-12,15H,7-8H2,1-3H3;1H/t11-,12-;/m0./s1
• InChI Key: CUYWUHWVIUXLJJ-FXMYHANSSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OC2CC(NC2)C(=O)OC)C.Cl
• Isomeric SMILES: CC1=C(C(=CC=C1)O[C@H]2C[C@H](NC2)C(=O)OC)C.Cl
• Molecular Formula: C14H20ClNO3
• Molecular Weight: 285.76 g/mol

Description

Methyl (2S,4S)-4-(2,3-dimethylphenoxy)-2-pyrrolidinecarboxylate hydrochloride (MDPH) is a synthetic compound that has been used in many scientific research applications. MDPH is a derivative of pyrrolidinecarboxylic acid and has been used as a substrate for various laboratory experiments. It has been studied for its biochemical and physiological effects, as well as its potential to be used in drug development.

Mechanism of Action

MDPH is believed to act as a prodrug, meaning that it is metabolized by the body to form the active drug. It is thought to be metabolized by the enzyme CYP2D6 to form the active metabolite, 2,3-dimethylphenol. This metabolite is then further metabolized by the enzymes CYP2C19 and CYP3A4 to form the active drug, 2,3-dimethylphenoxyacetic acid.
Biochemical and Physiological Effects
MDPH has been studied for its biochemical and physiological effects. It has been found to have an inhibitory effect on the enzyme CYP2D6, which is responsible for the metabolism of many drugs. Additionally, MDPH has been found to have an inhibitory effect on the enzymes CYP2C19 and CYP3A4, which are responsible for the metabolism of certain drugs. Furthermore, MDPH has been found to have an inhibitory effect on certain neurotransmitters, such as serotonin and dopamine.

Advantages and Limitations for Lab Experiments

MDPH has several advantages for laboratory experiments. It is relatively easy to synthesize, and it is stable in aqueous solution. Additionally, it has a high purity, which makes it suitable for use in drug development. However, MDPH is not suitable for use in vivo, as it is not metabolized by the body.

Future Directions

MDPH has potential applications in drug development, as it has been found to have an inhibitory effect on certain enzymes and neurotransmitters. Additionally, further research could be done to investigate the potential of MDPH as a prodrug. Furthermore, MDPH could be studied for its potential to be used as a tool to study the mechanism of action of various compounds. Additionally, research could be done to investigate the potential of MDPH to be used in other laboratory experiments, such as in the study of the biochemical and physiological effects of certain drugs. Finally, further research could be done to investigate the potential of MDPH to be used in the development of new drugs.

Scientific Research Applications

MDPH has been used in a variety of scientific research applications. It has been studied for its potential to be used as a substrate in drug development, as well as its ability to act as a prodrug. It has also been used as a tool to study the biochemical and physiological effects of certain drugs. Additionally, MDPH has been used in laboratory experiments to study the mechanism of action of various compounds.